Cas no 921760-93-2 (2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester)

2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester structure
921760-93-2 structure
Product Name:2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester
CAS No:921760-93-2
MF:C12H10BrNO3
MW:296.11670255661
MDL:MFCD16036787
CID:743386
PubChem ID:23533343
Update Time:2024-10-26

2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester
    • methyl 8-bromo-4-methoxyquinoline-2-carboxylate
    • Methyl 8-bromo-4-methoxy-2-quinolinecarboxylate (ACI)
    • 921760-93-2
    • DTXSID20634785
    • METHYL8-BROMO-4-METHOXYQUINOLINE-2-CARBOXYLATE
    • F30805
    • SCHEMBL1809520
    • DA-00823
    • SB69526
    • MDL: MFCD16036787
    • Inchi: 1S/C12H10BrNO3/c1-16-10-6-9(12(15)17-2)14-11-7(10)4-3-5-8(11)13/h3-6H,1-2H3
    • InChI Key: JTKZAJSBTCSNPL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(OC)C2C(=C(C=CC=2)Br)N=1)OC

Computed Properties

  • Exact Mass: 294.98441g/mol
  • Monoisotopic Mass: 294.98441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 48.4Ų

2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester Pricemore >>

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2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  overnight, rt
1.2 Solvents: Water ;  1 h, cooled
Reference
Spirochromanone derivatives, their use as acetyl coenzyme A carboxylase (ACC) inhibitors, processes for preparing them, and pharmaceutical compositions containing them
, World Intellectual Property Organization, , ,

2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester Raw materials

2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester Preparation Products

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